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Technical Support Center: NDIR CO2 Sensor
Calibration
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the calibration procedures for non-dispersive

infrared (NDIR) CO2 sensors. Below you will find troubleshooting guides and frequently asked

questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guides
This section provides solutions to common problems encountered during the calibration and

operation of NDIR CO2 sensors.

Issue: Sensor readings are consistently high or low across the measurement range.

Possible Cause: This often indicates a baseline drift or an issue with the sensor's zero-point

calibration. Over time, the intensity of the infrared light source can decrease, leading to a

perceived increase in CO2 concentration.[1][2][3]

Solution: Perform a zero-point calibration. This procedure exposes the sensor to a gas with a

known zero concentration of CO2, typically 100% nitrogen, to reset the baseline.[1][2]

Issue: Sensor readings are inaccurate at higher CO2 concentrations.
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Possible Cause: The sensor's span calibration may be incorrect. The relationship between

CO2 concentration and the sensor's output may not be linear across the entire measurement

range.

Solution: A two-point or span calibration is required. This involves a zero-point calibration

followed by exposing the sensor to a known concentration of CO2 (span gas) that is typically

near the upper end of the sensor's measurement range.[1][2][4] This adjusts the slope of the

calibration curve.[1]

Issue: Sensor readings are unstable and fluctuate erratically.

Possible Cause 1: The sensor may not have had adequate warm-up time. NDIR sensors

require a stabilization period for their internal components to reach a stable operating

temperature.

Solution 1: Ensure the sensor has been powered on for the manufacturer-specified warm-up

time before taking readings or performing a calibration.

Possible Cause 2: Environmental factors such as rapid changes in temperature, pressure, or

humidity can affect the sensor's readings.

Solution 2: Allow the sensor to equilibrate to the ambient conditions of the experiment.

Whenever possible, perform calibrations in a controlled environment.

Possible Cause 3: The flow rate of the calibration gas is inconsistent.

Solution 3: Use a calibrated flowmeter to ensure a steady and appropriate flow of gas to the

sensor as per the manufacturer's recommendations.

Issue: The sensor fails to calibrate.

Possible Cause 1: The calibration gas concentration does not match the expected value

entered into the calibration system.

Solution 1: Verify the concentration of the calibration gas from the certificate of analysis

provided by the supplier.[5][6] Ensure the correct value is being used in the calibration

procedure.
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Possible Cause 2: The calibration gas is contaminated or has expired.

Solution 2: Use a fresh, certified calibration gas. The standard stability period for a calibration

gas is typically one year, though some can be stable for up to 5 years.[5]

Possible Cause 3: There are leaks in the gas delivery system.

Solution 3: Check all tubing and connections for leaks to ensure the sensor is only exposed

to the calibration gas.

Frequently Asked Questions (FAQs)
Q1: How often should I calibrate my NDIR CO2 sensor?

The calibration frequency depends on the application and the required level of accuracy. For

critical scientific experiments, it is recommended to perform a zero-point calibration before each

set of experiments.[1] For less critical applications, a calibration check every 6 to 12 months

may be sufficient.[7]

Application Recommended Calibration Frequency

Critical Laboratory Experiments Before each experiment or daily

General Research Every 6 months to 1 year

Industrial Process Control Annually or as per internal SOPs

Indoor Air Quality Monitoring
Annually or rely on Automatic Baseline

Correction if available

Q2: What is the difference between a single-point and a two-point calibration?

A single-point calibration, often a zero-point calibration, adjusts the sensor's baseline reading. A

two-point (or span) calibration adjusts both the baseline and the sensor's response to a known

higher concentration of CO2, ensuring accuracy across a wider range.[1][2][4]

Q3: What is Automatic Baseline Correction (ABC)?
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ABC is a feature in some NDIR sensors that automatically adjusts the baseline over time.[1][4]

The sensor's software identifies the lowest CO2 reading over a period (typically several days)

and assumes this to be the background CO2 level (around 400 ppm).[1][3] This method is

suitable for applications where the sensor is periodically exposed to fresh air. However, it may

not be appropriate for environments with consistently high CO2 levels.

Q4: What type of gas should I use for a zero-point calibration?

For a true zero-point calibration, 100% nitrogen is the recommended gas as it contains no

CO2.[1][2]

Q5: What are the specifications for span calibration gas?

Span calibration gas is a mixture of a known concentration of CO2 in a balance gas, typically

nitrogen. The concentration of CO2 should be chosen to be in the upper range of the sensor's

measurement capabilities. These gases come with a certificate of analysis that specifies the

exact concentration and its uncertainty.[5][6]

Grade Production Tolerance Analytical Uncertainty

EPA Protocol Gases Varies Typically ±1%

Labline Mixtures ~ ±5% Varies

Topline Mixtures Varies < ±1%

Q6: Can I use fresh air to calibrate my sensor?

For some less critical applications, a single-point calibration can be performed using fresh

outdoor air, which has a CO2 concentration of approximately 400 ppm.[1] However, this is less

accurate than using a certified zero gas.

Experimental Protocols
Protocol 1: Zero-Point Calibration
This protocol is for establishing the baseline reading of the sensor.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.co2meter.com/blogs/news/7512282-co2-sensor-calibration-what-you-need-to-know
https://www.co2meter.com/blogs/news/gas-sensor-calibration
https://www.co2meter.com/blogs/news/7512282-co2-sensor-calibration-what-you-need-to-know
https://zotsupply.com/content/PDFs/BAPI/Air%20Quality/Calibration_Methods_CO2_Sensors.pdf
https://www.benchchem.com/product/b134867?utm_src=pdf-body
https://www.co2meter.com/blogs/news/7512282-co2-sensor-calibration-what-you-need-to-know
https://www.ato.com/how-do-you-calibrate-a-co2-sensor
https://specialtygases.messergroup.com/calibration-gases
https://triptigases.com/calibration-gas-mixtures/
https://www.benchchem.com/product/b134867?utm_src=pdf-body
https://www.benchchem.com/product/b134867?utm_src=pdf-body
https://www.co2meter.com/blogs/news/7512282-co2-sensor-calibration-what-you-need-to-know
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Connect the NDIR CO2 sensor to its power supply and data acquisition system.

Allow the sensor to warm up for the manufacturer-specified time (typically 15-30 minutes).

Connect a cylinder of 100% nitrogen gas to the sensor's gas inlet via appropriate tubing

and a flowmeter.

Procedure:

Set the flow rate of the nitrogen gas according to the sensor's specifications (e.g., 0.2

L/min).[8]

Allow the nitrogen to purge the sensor's sample chamber for a sufficient amount of time

(e.g., 5 minutes) to ensure all ambient air has been displaced.[9]

Initiate the zero-point calibration function through the sensor's software or hardware

interface.

The system will record the sensor's response to the zero gas and adjust the baseline

accordingly.

Once the calibration is complete, stop the flow of nitrogen gas.

Protocol 2: Two-Point (Span) Calibration
This protocol ensures accuracy across the sensor's measurement range.

Preparation:

Perform a zero-point calibration as described in Protocol 1.

Connect a cylinder of certified CO2 span gas (e.g., 5000 ppm CO2 in nitrogen) to the

sensor's gas inlet.

Procedure:

Set the flow rate of the span gas according to the sensor's specifications.
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Allow the span gas to flow through the sensor's sample chamber for a stabilization period

(e.g., 5 minutes).[9]

Enter the CO2 concentration of the span gas (as stated on the certificate of analysis) into

the calibration software.

Initiate the span calibration function.

The system will measure the sensor's response to the span gas and adjust the calibration

curve.

After the calibration is complete, stop the flow of the span gas.
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Caption: Workflow for a Zero-Point Calibration.
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Caption: Workflow for a Two-Point (Span) Calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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